[1-(2,4-Difluorophenyl)pyrazol-4-yl]-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone

• IUPAC Name: [1-(2,4-difluorophenyl)pyrazol-4-yl]-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C15H15F2N3O2/c16-11-3-4-14(13(17)6-11)20-8-10(7-18-20)15(22)19-5-1-2-12(19)9-21/h3-4,6-8,12,21H,1-2,5,9H2
• InChI Key: ALMBBHYUFLHNBG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=CN(N=C2)C3=C(C=C(C=C3)F)F)CO
• Molecular Formula: C15H15F2N3O2
• Molecular Weight: 307.29 g/mol

Description

[1-(2,4-Difluorophenyl)pyrazol-4-yl]-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone, also known as DFP-10825, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research.

Mechanism of Action

[1-(2,4-Difluorophenyl)pyrazol-4-yl]-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone binds to the active site of PTPs and inhibits their activity by preventing the dephosphorylation of target proteins. This leads to the activation of signaling pathways that are normally inhibited by PTPs, resulting in changes in cellular behavior and function.
Biochemical and Physiological Effects:
Studies have shown that [1-(2,4-Difluorophenyl)pyrazol-4-yl]-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone can induce apoptosis in cancer cells by inhibiting the activity of PTPs that are overexpressed in these cells. Additionally, [1-(2,4-Difluorophenyl)pyrazol-4-yl]-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone has been shown to improve insulin sensitivity in animal models of diabetes by inhibiting the activity of PTPs that are involved in insulin signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using [1-(2,4-Difluorophenyl)pyrazol-4-yl]-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone in lab experiments is its specificity for PTPs, which allows for the selective inhibition of these enzymes without affecting other cellular processes. However, one limitation is that the effects of [1-(2,4-Difluorophenyl)pyrazol-4-yl]-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone on PTP activity may vary depending on the specific PTP isoform being targeted.

Future Directions

Future research on [1-(2,4-Difluorophenyl)pyrazol-4-yl]-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone could focus on identifying the specific PTP isoforms that are most sensitive to its inhibitory effects, as well as investigating its potential applications in the treatment of other diseases, such as autoimmune disorders. Additionally, the development of more potent and selective PTP inhibitors could lead to the discovery of new therapeutic targets for a variety of diseases.

Synthesis Methods

[1-(2,4-Difluorophenyl)pyrazol-4-yl]-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone can be synthesized using a multi-step process, which involves the reaction of 2,4-difluoroaniline with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form 2,4-difluoro-N-(2,3-dichloro-5,6-dicyano-1,4-benzoquinonyl)aniline. This intermediate is then reacted with 1-(pyrazol-4-yl)-1H-pyrrole-2,5-dione to form [1-(2,4-Difluorophenyl)pyrazol-4-yl]-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone.

Scientific Research Applications

[1-(2,4-Difluorophenyl)pyrazol-4-yl]-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone has potential applications in medical research due to its ability to inhibit the activity of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a critical role in cellular signaling pathways and are involved in the regulation of various physiological processes, including cell growth, differentiation, and apoptosis. Aberrant activity of PTPs has been linked to a variety of diseases, including cancer, autoimmune disorders, and diabetes. Therefore, the development of PTP inhibitors, such as [1-(2,4-Difluorophenyl)pyrazol-4-yl]-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone, has become an important area of research in drug discovery.